Cas no 154972-37-9 (tert-Butyl tetrahydro-1(2H)-pyridazinecarboxylate)

tert-Butyl tetrahydro-1(2H)-pyridazinecarboxylate structure
154972-37-9 structure
Product Name:tert-Butyl tetrahydro-1(2H)-pyridazinecarboxylate
CAS No:154972-37-9
MF:C9H18N2O2
MW:186.251422405243
MDL:MFCD09152721
CID:1079139
PubChem ID:21186042
Update Time:2025-04-20

tert-Butyl tetrahydro-1(2H)-pyridazinecarboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl tetrahydro-1(2H)-pyridazinecarboxylate
    • tert-butyl diazinane-1-carboxylate
    • tert-butyl hexahydropyridazine-1-carboxylate
    • TETRAHYDRO-PYRIDAZINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
    • Tert-Butyl Tetrahydro-1(2H)-Pyridazinecarboxylate(WX604650)
    • tert-Butyl tetrahydropyridazine-1(2H)-carboxylate
    • MFCD09152721
    • CS-0038196
    • A907195
    • AKOS005071820
    • AMY21125
    • tert-Butyltetrahydropyridazine-1(2H)-carboxylate
    • BB-0202
    • DB-372090
    • DTXSID90611200
    • J-524819
    • hexahydropyridazine-1-carboxylic acid tert-butyl ester
    • 154972-37-9
    • tert-butyl 1,2-diazinane-1-carboxylate
    • BPIRWUNWELABQK-UHFFFAOYSA-N
    • 1-Boc-diazinane
    • SCHEMBL4923319
    • EN300-260402
    • MDL: MFCD09152721
    • Inchi: 1S/C9H18N2O2/c1-9(2,3)13-8(12)11-7-5-4-6-10-11/h10H,4-7H2,1-3H3
    • InChI Key: BPIRWUNWELABQK-UHFFFAOYSA-N
    • SMILES: O(C(N1CCCCN1)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 186.13694
  • Monoisotopic Mass: 186.136827821g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 187
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 41.6Ų

Experimental Properties

  • PSA: 41.57

tert-Butyl tetrahydro-1(2H)-pyridazinecarboxylate Security Information

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